2-[3-(2-fluorobenzyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]-N,N-dipropylacetamide

• CAS No.: 1252901-09-9
• Molecular Formula: C21H24FN3O3S
• Molecular Weight: 417.5
• IUPAC Name: 2-[3-[(2-fluorophenyl)methyl]-2,4-dioxothieno[3,2-d]pyrimidin-1-yl]-N,N-dipropylacetamide
• InChI: InChI=1S/C21H24FN3O3S/c1-3-10-23(11-4-2)18(26)14-24-17-9-12-29-19(17)20(27)25(21(24)28)13-15-7-5-6-8-16(15)22/h5-9,12H,3-4,10-11,13-14H2,1-2H3
• InChI Key: BKRMBRKTJRDWAT-UHFFFAOYSA-N
• SMILES: CCCN(CCC)C(=O)CN1C2=C(C(=O)N(C1=O)CC3=CC=CC=C3F)SC=C2
• solubility: not available

Description

This compound belongs to the thieno[3,2-d]pyrimidine-2,4-dione class, characterized by a fused thiophene-pyrimidine core with two ketone groups at positions 2 and 4. The molecule features a 2-fluorobenzyl group at position 3 and an N,N-dipropylacetamide side chain at position 1. Its molecular formula is C₂₁H₂₄FN₃O₃S, with a molecular weight of 417.5 g/mol.

Biological Activity

The compound 2-[3-(2-fluorobenzyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]-N,N-dipropylacetamide is a novel derivative of thienopyrimidine that has garnered attention for its potential biological activities. Thienopyrimidines are known for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and anti-fibrotic effects. This article aims to explore the biological activity of this specific compound through a review of existing literature, synthesis methods, and case studies.

Chemical Structure and Synthesis

The compound features a thieno[3,2-d]pyrimidine core with a fluorobenzyl substituent and a dipropylacetamide side chain. The synthesis typically involves multi-step reactions including the formation of the thienopyrimidine scaffold followed by functionalization with the fluorobenzyl and dipropylacetamide groups.

Table 1: Key Structural Features

Feature	Description
Molecular Formula	C₁₅H₁₈F N₃O₂S
Molecular Weight	307.38 g/mol
Core Structure	Thieno[3,2-d]pyrimidine
Functional Groups	Fluorobenzyl, Dipropylacetamide

Pharmacological Properties

Research indicates that compounds with similar structures exhibit a range of biological activities. The following sections summarize findings related to the biological activity of the target compound.

1. Antifibrotic Activity

Recent studies have shown that thienopyrimidine derivatives can inhibit collagen synthesis, which is crucial in fibrotic diseases. For instance, compounds similar to our target have demonstrated significant inhibition of collagen expression in hepatic stellate cells (HSC-T6).

• Case Study : A study evaluated the impact of a related compound on collagen type I alpha 1 (COL1A1) protein expression using ELISA methods. Results indicated that the compound effectively reduced COL1A1 levels in vitro, suggesting potential use in treating liver fibrosis .

2. Anticancer Potential

Thienopyrimidine derivatives are also being investigated for their anticancer properties. The mechanism often involves the modulation of signaling pathways associated with cell proliferation and apoptosis.

• Research Findings : In vitro assays showed that certain thienopyrimidine derivatives could induce apoptosis in cancer cell lines through caspase activation and mitochondrial pathway engagement .

Mechanistic Insights

The biological activity of 2-[3-(2-fluorobenzyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]-N,N-dipropylacetamide may be attributed to its ability to interact with specific molecular targets involved in disease processes:

• Target Interaction : Preliminary docking studies suggest that the compound may bind effectively to enzymes involved in fibrogenesis and tumor progression.

Table 2: Biological Targets and Activities

Target	Activity Type	Reference
COL1A1	Inhibition
Caspases	Induction of Apoptosis
Fibroblast Growth Factor Receptor (FGFR)	Modulation

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight structural and functional differences between the target compound and structurally related thieno-pyrimidine derivatives:

Table 1: Structural and Physicochemical Comparison

Compound Name (Simplified)	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Features/Inferences
Target Compound	3-(2-fluorobenzyl), 1-(N,N-dipropylacetamide)	C₂₁H₂₄FN₃O₃S	417.5	High lipophilicity; potential CNS activity
4-Fluorobenzyl analog	3-(4-fluorobenzyl), 1-(N-(3-methoxypropyl)acetamide)	C₁₉H₂₀FN₃O₄S	405.4	Increased solubility (methoxy group); altered fluorophenyl electronic effects
3-Propyl analog with phosphate	3-propyl, 1-(phenyl phosphate-linked acetamide)	C₂₄H₂₃N₃O₃S	449.5	Enhanced polarity; possible prodrug design for improved bioavailability
Phosphonic acid derivative	1-(phosphonic acid-tetrahydropyrimidine hybrid)	C₁₉H₂₆N₂O₉P	457.1	Nucleoside analog; potential antiviral or anticancer applications

Key Observations:

Fluorophenyl Substituent Position :

• The 2-fluorobenzyl group in the target compound (ortho-fluorine) creates steric hindrance and electronic effects distinct from the 4-fluorobenzyl analog (para-fluorine). Para-substitution may enhance π-π stacking with aromatic residues in biological targets, while ortho-substitution could disrupt binding pocket interactions .

Acetamide Side Chain Modifications: The N,N-dipropyl group in the target compound increases lipophilicity (predicted logP ~3.2), favoring membrane permeability.

Phosphonate/Phosphate Derivatives :

• Compounds like 3f incorporate phosphonic acid or diethyl phosphonate groups, drastically altering polarity. Such modifications are common in prodrug strategies to enhance cellular uptake or target kinase enzymes.

Biological Activity Trends :

• While specific activity data for the target compound are unavailable in the provided evidence, analogs with 3-propyl substituents and phosphonate hybrids suggest diverse therapeutic applications, including kinase inhibition or antiviral activity.

Research Findings and Implications

• Synthetic Accessibility: The target compound’s synthesis likely follows established routes for thieno-pyrimidine derivatives, such as cyclocondensation of thiophene precursors with urea analogs, followed by functionalization via alkylation or amidation .
• SAR Insights :
  • Fluorine position on the benzyl group critically modulates binding affinity and metabolic stability.
  • Bulky N-alkyl groups (e.g., dipropyl) may reduce off-target interactions compared to smaller substituents.
• Unresolved Questions : The absence of explicit bioactivity data in the evidence necessitates further studies to validate the target compound’s pharmacological profile.